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Compound of Interest

Compound Name: NSC405640

Cat. No.: B050951

Essential guidance for the safe handling and disposal of NSC405640, an organotin compound,
ensuring laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of
chemical waste is paramount. This document provides a detailed protocol for the safe disposal
of NSC405640 (CAS Number: 1135-99-5), also known as Diphenyltin dichloride. Adherence to
these procedures is critical for personnel safety and regulatory compliance.

Safety and Handling

NSC405640 is classified as a hazardous substance. It is harmful if swallowed, in contact with
skin, or inhaled, and can cause serious skin and eye irritation, as well as respiratory irritation.[1]
[2] Therefore, stringent safety measures must be observed during handling and disposal.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and protective clothing to
prevent skin contact.[1]

o Respiratory Protection: A NIOSH/MSHA approved respirator is necessary if ventilation is
inadequate or if dusts are generated.[1]
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All handling of NSC405640 and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1]

Disposal Protocol

The primary method for the disposal of NSC405640 is through an approved hazardous waste
disposal facility.[1][2] Do not dispose of this compound down the drain or as regular solid
waste.

Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect all waste materials containing NSC405640, including unused product,
contaminated consumables (e.qg., pipette tips, gloves, weighing paper), and rinsates in a
designated, compatible, and clearly labeled hazardous waste container.[3]

o Containers should be made of a material that will not react with the waste and must have
a secure, tightly fitting lid.

o Labeling:

o The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "Diphenyltin dichloride (NSC405640)".

o Indicate the hazards associated with the waste (e.g., "Toxic," "Irritant™).
o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials such as strong oxidizing agents and strong bases.

[1]
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.
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o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[2]14]

Decontamination of Glassware

Glassware contaminated with NSC405640 requires a specific decontamination procedure
before it can be washed and reused.

e Initial Rinse:
o Rinse the glassware multiple times with a suitable solvent (e.g., acetone or ethanol).

o Collect all solvent rinses as hazardous waste in your designated "Organotin Waste"
container.[3]

e Oxidative Soak:

o To degrade residual organotin compounds, soak the rinsed glassware in a bath of an
oxidizing agent such as commercial bleach or 10% nitric acid for at least 12 hours in a
fume hood.[3]

o This process helps to convert the organotin compounds to less harmful inorganic tin
species.[3]

» Final Cleaning:

o After the soak, carefully remove the glassware and rinse it thoroughly with deionized
water.

o The glassware can then be washed using standard laboratory procedures.
¢ Disposal of Decontamination Bath:

o The bleach or nitric acid bath used for decontamination must be disposed of as hazardous
waste.[3]

Spill Management
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In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.

« Solid Spills: Carefully sweep up the solid material and place it into the designated hazardous
waste container. Avoid generating dust.

e Liquid Spills: Use an inert absorbent material to contain and collect the spill. Place the
contaminated absorbent material into the hazardous waste container.

Report all spills to your laboratory supervisor and EHS department.

Quantitative Data Summary

Parameter Value Reference
CAS Number 1135-99-5 [5]
Molecular Formula C12H10CI2Sn [5]

Melting Point 39-43°C [1][2]
Boiling Point 333-337°C [2]

Flash Point 110 °C [1][2]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://immunomart.com/product/nsc405640/
https://immunomart.com/product/nsc405640/
https://www.fishersci.com/store/msds?partNumber=AA71139&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71139~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:37:02~~Diphenyltin%20dichloride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71139~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:37:02~~Diphenyltin%20dichloride~~
https://www.fishersci.com/store/msds?partNumber=AA71139&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA71139~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:37:02~~Diphenyltin%20dichloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

NSC405640 Disposal Workflow
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Caption: Logical workflow for the safe disposal of NSC405640 and decontamination of
associated labware.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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